Cas no 1870679-03-0 (Carbamic acid, N-(2-bromo-5-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-bromo-5-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester
• CAS No: 1870679-03-0
• MF: C₁₀H₁₂BrClN₂O₂
• MW: 307.57
• CID: 5331855
• PubChem ID: 130535462
• Update Time: 2025-06-27

Carbamic acid, N-(2-bromo-5-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-bromo-5-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester
• tert-Butyl (2-bromo-5-chloropyridin-3-yl)carbamate
• EN300-6301953
• 3-(Boc-amino)-2-bromo-5-chloropyridine
• PS-19172
• SY317701
• 1870679-03-0
• tert-butyl N-(2-bromo-5-chloropyridin-3-yl)carbamate
• SCHEMBL25822309
• tert-butyl N-(2-bromo-5-chloro-3-pyridyl)carbamate
• F89586
• MFCD29942689
• 2-Bromo-5-chloro-N-Boc-3-aminopyridine

• Inchi： 1S/C10H12BrClN2O2/c1-10(2,3)16-9(15)14-7-4-6(12)5-13-8(7)11/h4-5H,1-3H3,(H,14,15)
• InChI Key： FTEMSGRLEVGKEP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(Cl)=CN=C1Br

Computed Properties

• Exact Mass: 305.97707g/mol
• Monoisotopic Mass: 305.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų

Additional information on Carbamic acid, N-(2-bromo-5-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(2-Bromo-5-Chloro-3-Pyridinyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic Acid, N-(2-Bromo-5-Chloro-3-Pyridinyl)-, 1,1-Dimethylethyl Ester (CAS No. 1870679-03-0) is a highly specialized organic compound with significant applications in the fields of agrochemicals and pharmaceuticals. This compound is characterized by its unique structure, which combines a carbamic acid moiety with a substituted pyridine ring and an ester group. The presence of bromine and chlorine substituents on the pyridine ring imparts distinctive electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and esterifications. The N-(2-bromo-5-chloro-3-pyridinyl) group is particularly noteworthy due to its ability to participate in various chemical transformations, making it a versatile building block in organic synthesis. Researchers have explored its potential as an intermediate in the development of novel herbicides and insecticides, leveraging its ability to inhibit key enzymatic pathways in target organisms.

One of the most significant applications of Carbamic Acid, N-(2-Bromo-5-Chloro-3-Pyridinyl)-, 1,1-Dimethylethyl Ester lies in its role as a precursor for the synthesis of pyridine-based agrochemicals. Studies have demonstrated that derivatives of this compound exhibit remarkable efficacy against a wide range of agricultural pests and weeds. For instance, recent research has highlighted its potential as a component in next-generation herbicides that target specific metabolic pathways in weeds without adversely affecting crops.

In addition to its agrochemical applications, this compound has also garnered attention in the pharmaceutical industry. The 1,1-dimethylethyl ester group facilitates the incorporation of this compound into drug delivery systems, enhancing its bioavailability and stability. Researchers have explored its potential as a scaffold for developing new classes of anti-inflammatory and anticancer agents. Preliminary studies suggest that derivatives of this compound may exhibit promising anti-proliferative activity against various cancer cell lines.

The structural versatility of Carbamic Acid, N-(2-Bromo-5-Chloro-3-Pyridinyl)-, 1,1-Dimethylethyl Ester has also made it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for ensuring sustainable practices. Recent studies have investigated its degradation pathways under various environmental conditions. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, yielding less toxic byproducts. This information is vital for assessing its environmental impact and developing strategies for safe disposal.

In conclusion, Carbamic Acid, N-(2-Bromo-5-Chloro-3-Pyridinyl)-, 1,1-Dimethylethyl Ester (CAS No. 1870679-03-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in agriculture, medicine, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.